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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety, and
handling information for 2-tert-Butylaniline. The information is curated for professionals in
research and development who utilize this compound as a key building block in the synthesis
of pharmaceuticals, dyes, and other complex organic molecules.

Chemical Identity and Physical Properties

2-tert-Butylaniline, also known as o-tert-Butylaniline or 2-(1,1-Dimethylethyl)benzenamine, is
a sterically hindered aromatic amine.[1][2] Its structure consists of an aniline molecule
substituted with a tert-butyl group at the ortho position.[3] This substitution imparts unique
chemical properties that make it a valuable intermediate in organic synthesis.[1][4] The
compound typically appears as a colorless to pale yellow or red-brown liquid.[1][5]

Table 1: Physicochemical Properties of 2-tert-Butylaniline
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Property Value Source(s)
CAS Number 6310-21-0 [3]
Molecular Formula Ci1oH1sN [31[5]
Molecular Weight 149.23 g/mol [5]

Melting Point -60 °C [1][5]
Boiling Point 123-124 °C at 17 mmHg [1][2]

234.6 °C at 760 mmHg

[6]7]

Density

0.957 g/mL at 25 °C

[1]5]

Refractive Index (n20/D)

1.545

[1]5]

Flash Point

102 °C (215.6 °F) - closed cup

[8]

Vapor Pressure

0.0525 mmHg at 25 °C

[5]

Sparingly soluble in water.

Solubility Slightly soluble in chloroform [31[5]
and methanol.
pKa 3.78 £ 0.10 (Predicted) [5]

Safety and Handling

2-tert-Butylaniline is classified as an irritant and requires careful handling in a well-ventilated

area to avoid exposure.[3][8] Appropriate personal protective equipment (PPE), including

gloves, safety glasses with side-shields, and respiratory protection where necessary, should be

used.[8][9]

Table 2: GHS Hazard and Precautionary Statements
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Classification

Code

Statement

Source(s)

Hazard Class

Skin Irrit. 2

Causes skin irritation

[3]19]

Causes serious eye

Eye Irrit. 2 o [3][9]
irritation
May cause respiratory
STOT SE 3 T [31[9]
irritation
Signal Word Warning [3]
Hazard Statements H315 Causes skin irritation

[3]

Causes serious eye

H319 o [3]
irritation
May cause respirator
H335 o Y , P Y [3]
irritation
) Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [3][8]
Statements
pors/spray
Wash skin thoroughly
P264 _ [3]
after handling
Wear protective
gloves/protective
P280 clothing/eye [9]
protection/face
protection
IF ON SKIN: Wash
P302 + P352 _ [3]
with plenty of water
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [8][10]
lenses, if present and
easy to do. Continue
rinsing
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Call a POISON
pP312 CENTER/doctor if you  [3][9]

feel unwell

Synthesis and Applications

2-tert-Butylaniline serves as a crucial intermediate in the synthesis of pharmaceuticals, dyes,
and agrochemicals.[3] Its sterically hindered nature is exploited in reactions such as the
chemo- and regioselective copper-catalyzed amination of 2-chlorobenzoic acids.[1][6][11] It is
also used to prepare complex ligands and rotamers for materials science research.[1][5][11]

A common synthetic route involves the alkylation of aniline. The logical workflow for such a
synthesis is outlined below.

tert-Butylating Agent
(e.g., isobutylene, tert-butyl chloride)
. Pty . Reaction Work-up Purification Py i
(=it ) Clris Al it T (Neutralization, Extraction) (Distillation, Chromatography) 2Rl

Reactants =7 Process

Acid Catalyst
(e.., AlCl3, H2S04)

Catalyst

Purification & Product

Diagram 1: General Synthesis Workflow for 2-tert-Butylaniline
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Diagram 1: General Synthesis Workflow for 2-tert-Butylaniline

Experimental Protocols
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The following are generalized methodologies for the determination of key physicochemical
properties. Specific instrumentation and conditions may vary between laboratories.

A. Determination of Boiling Point (Reduced Pressure)

o Apparatus: A distillation apparatus equipped with a vacuum pump, manometer, and a
thermometer.

e Procedure:
1. Place a sample of 2-tert-Butylaniline into the distillation flask along with boiling chips.
2. Assemble the distillation apparatus, ensuring all joints are properly sealed.

3. Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 17
mmHg).[1]

4. Begin heating the distillation flask gently.

5. Record the temperature at which the liquid boils and a steady stream of condensate is
observed. This temperature is the boiling point at the recorded pressure.

B. Determination of Density

o Apparatus: A pycnometer (specific gravity bottle) of a known volume and a calibrated
analytical balance.

e Procedure:
1. Weigh the clean, dry pycnometer (ma).

2. Fill the pycnometer with the 2-tert-Butylaniline sample, ensuring no air bubbles are
present. Thermostat to a specific temperature (e.g., 25 °C).[1]

3. Weigh the pycnometer filled with the sample (mz).

4. Empty and clean the pycnometer, then fill it with distilled water and weigh it (ms).
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5. Calculate the density (p) using the formula: p_sample = [(mz - m1) / (ms3 - m1)] * p_water.

C. Quality Control and Analytical Workflow

The purity and identity of 2-tert-Butylaniline are typically confirmed using standard analytical

techniques such as Gas Chromatography (GC) and spectroscopic methods.

Raw Material Sample
(2-tert-Butylaniline)

Gas Chromatography (GC) Infrared Spectroscopy (IR)
(Purity Assay) (Functional Group ID)

Analytical| Tests

NMR Spectroscopy
(Structural Confirmation)

\ 4
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Release for Use Reject / Repurify

Diagram 2: Analytical QC Workflow
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Diagram 2: Analytical QC Workflow

© 2025 BenchChem. All rights reserved. 6/8

Tech Support



https://www.benchchem.com/product/b1265841?utm_src=pdf-body
https://www.benchchem.com/product/b1265841?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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